![molecular formula C17H18N4O3 B2651404 3-(3,5-dimethylisoxazol-4-yl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)propanamide CAS No. 2034300-43-9](/img/structure/B2651404.png)
3-(3,5-dimethylisoxazol-4-yl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,5-dimethylisoxazol-4-yl)-N-((3-(furan-2-yl)pyrazin-2-yl)methyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Reactivity
- Research on derivatives incorporating thiazolo(3,2-a)benzimidazole moiety explores the synthesis of new azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives. These compounds are foundational in developing novel heterocyclic compounds with potential applications in pharmaceuticals and materials science (Farag et al., 2011).
Complex Formation and Coordination Chemistry
- Studies on palladium(II) chloride complexes with related ligands demonstrate the versatility of pyrazol-1-yl and dimethylpyrazol-1-yl derivatives in forming supramolecular structures. These findings have implications for developing new catalytic systems and understanding metal-ligand interactions (Palombo et al., 2019).
Antimicrobial and Anti-inflammatory Applications
- Novel pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety have been synthesized and evaluated for their antimicrobial and anti-inflammatory activities. This research is significant for developing new therapeutic agents (Kendre et al., 2015).
Potential in Neurokinin-1 Receptor Antagonism
- A study on an orally active, water-soluble neurokinin-1 receptor antagonist highlights the compound's efficacy in pre-clinical tests for emesis and depression. Such research is crucial for identifying new treatments for these conditions (Harrison et al., 2001).
Heterocyclic System Synthesis
- Investigations into the synthesis of heterocyclic systems from key intermediates demonstrate the utility of certain core structures in generating diverse and structurally complex molecules. These studies are foundational for drug discovery and development (Sayed et al., 2002).
properties
IUPAC Name |
3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3/c1-11-13(12(2)24-21-11)5-6-16(22)20-10-14-17(19-8-7-18-14)15-4-3-9-23-15/h3-4,7-9H,5-6,10H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIMFMFFRMRFFJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CCC(=O)NCC2=NC=CN=C2C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.